Cas no 168158-39-2 ((2S)-2-{(benzyloxy)carbonylamino}-2-(4-fluorophenyl)acetic acid)

(2S)-2-{(Benzyloxy)carbonylamino}-2-(4-fluorophenyl)acetic acid is a chiral carboxylic acid derivative featuring a benzyloxycarbonyl (Cbz) protecting group and a 4-fluorophenyl substituent. This compound is valuable in peptide synthesis and medicinal chemistry due to its stereochemical purity, as the (S)-configuration ensures precise enantioselective applications. The Cbz group offers selective deprotection under mild hydrogenolysis conditions, while the 4-fluorophenyl moiety enhances lipophilicity and potential bioactivity. Its high chemical stability and compatibility with standard coupling reagents make it a practical intermediate for constructing complex molecules. The fluorine atom further enables structure-activity relationship studies in drug design. Suitable for controlled functionalization, this compound is widely used in pharmaceutical research and asymmetric synthesis.
(2S)-2-{(benzyloxy)carbonylamino}-2-(4-fluorophenyl)acetic acid structure
168158-39-2 structure
Product Name:(2S)-2-{(benzyloxy)carbonylamino}-2-(4-fluorophenyl)acetic acid
CAS No:168158-39-2
MF:C16H14FNO4
MW:303.285068035126
CID:5181183
PubChem ID:93533626
Update Time:2025-05-20

(2S)-2-{(benzyloxy)carbonylamino}-2-(4-fluorophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • N-Cbz-S-4-Fluorophenylglycine
    • Benzeneacetic acid, 4-fluoro-α-[[(phenylmethoxy)carbonyl]amino]-, (S)- (9CI)
    • (2S)-2-{(benzyloxy)carbonylamino}-2-(4-fluorophenyl)acetic acid
    • Inchi: 1S/C16H14FNO4/c17-13-6-8-14(9-7-13)18(10-15(19)20)16(21)22-11-12-4-2-1-3-5-12/h1-9H,10-11H2,(H,19,20)
    • InChI Key: XSTHXFWMHRMPBT-UHFFFAOYSA-N
    • SMILES: C(O)(=O)CN(C1=CC=C(F)C=C1)C(OCC1C=CC=CC=1)=O

(2S)-2-{(benzyloxy)carbonylamino}-2-(4-fluorophenyl)acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-122148-0.05g
(2S)-2-{[(benzyloxy)carbonyl]amino}-2-(4-fluorophenyl)acetic acid
168158-39-2
0.05g
$959.0 2023-06-08
Enamine
EN300-122148-0.1g
(2S)-2-{[(benzyloxy)carbonyl]amino}-2-(4-fluorophenyl)acetic acid
168158-39-2
0.1g
$1005.0 2023-06-08
Enamine
EN300-122148-0.25g
(2S)-2-{[(benzyloxy)carbonyl]amino}-2-(4-fluorophenyl)acetic acid
168158-39-2
0.25g
$1051.0 2023-06-08
Enamine
EN300-122148-0.5g
(2S)-2-{[(benzyloxy)carbonyl]amino}-2-(4-fluorophenyl)acetic acid
168158-39-2
0.5g
$1097.0 2023-06-08
Enamine
EN300-122148-1.0g
(2S)-2-{[(benzyloxy)carbonyl]amino}-2-(4-fluorophenyl)acetic acid
168158-39-2
1g
$1142.0 2023-06-08
Enamine
EN300-122148-2.5g
(2S)-2-{[(benzyloxy)carbonyl]amino}-2-(4-fluorophenyl)acetic acid
168158-39-2
2.5g
$2240.0 2023-06-08
Enamine
EN300-122148-5.0g
(2S)-2-{[(benzyloxy)carbonyl]amino}-2-(4-fluorophenyl)acetic acid
168158-39-2
5g
$3313.0 2023-06-08
Enamine
EN300-122148-10.0g
(2S)-2-{[(benzyloxy)carbonyl]amino}-2-(4-fluorophenyl)acetic acid
168158-39-2
10g
$4914.0 2023-06-08
Enamine
EN300-122148-50mg
(2S)-2-{[(benzyloxy)carbonyl]amino}-2-(4-fluorophenyl)acetic acid
168158-39-2
50mg
$455.0 2023-10-02
Enamine
EN300-122148-100mg
(2S)-2-{[(benzyloxy)carbonyl]amino}-2-(4-fluorophenyl)acetic acid
168158-39-2
100mg
$476.0 2023-10-02

Additional information on (2S)-2-{(benzyloxy)carbonylamino}-2-(4-fluorophenyl)acetic acid

Introduction to (2S)-2-{(benzyloxy)carbonylamino}-2-(4-fluorophenyl)acetic Acid (CAS No. 168158-39-2)

Chemical compounds play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of innovative therapeutic agents. Among these, (2S)-2-{(benzyloxy)carbonylamino}-2-(4-fluorophenyl)acetic acid, with the CAS number 168158-39-2, has emerged as a compound of significant interest due to its unique structural and functional properties. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable scaffold for further chemical and pharmacological exploration.

The molecular structure of (2S)-2-{(benzyloxy)carbonylamino}-2-(4-fluorophenyl)acetic acid is characterized by its chiral center at the (S)-configuration, which is a critical feature for its biological activity. The presence of a benzyloxy carbonyl group and a 4-fluorophenyl moiety further enhances its potential as a pharmacophore. These structural elements contribute to its interactions with biological targets, making it a candidate for various therapeutic applications.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological receptors. The incorporation of a 4-fluorophenyl group in (2S)-2-{(benzyloxy)carbonylamino}-2-(4-fluorophenyl)acetic acid aligns with this trend, as fluorine atoms can modulate the electronic properties of the molecule, thereby influencing its pharmacological profile. This feature has been leveraged in the design of novel drug candidates targeting various diseases.

One of the most compelling aspects of (2S)-2-{(benzyloxy)carbonylamino}-2-(4-fluorophenyl)acetic acid is its potential application in the field of protease inhibition. Proteases are enzymes that play crucial roles in numerous biological pathways, and their dysregulation is associated with several diseases, including cancer and inflammation. The chiral center and the specific substituents in this compound make it an attractive candidate for developing protease inhibitors. Recent studies have demonstrated that similar structures can effectively inhibit key proteases involved in disease progression, suggesting that (2S)-2-{(benzyloxy)carbonylamino}-2-(4-fluorophenyl)acetic acid may exhibit comparable inhibitory activity.

The benzyloxy carbonyl group in the molecule also contributes to its stability and bioavailability, which are essential factors for any potential therapeutic agent. This group helps protect the amine functionality from degradation, ensuring that the compound remains active within the biological system. Additionally, the benzyloxy group can enhance solubility, facilitating better absorption and distribution throughout the body.

Current research is focused on optimizing the synthesis of (2S)-2-{(benzyloxy)carbonylamino}-2-(4-fluorophenyl)acetic acid to improve its yield and purity. Advanced synthetic methodologies, such as asymmetric catalysis and chiral resolution techniques, are being employed to achieve high enantiomeric purity. These methods not only enhance the quality of the compound but also make the production process more efficient and scalable.

The pharmacological evaluation of (2S)-2-{(benzyloxy)carbonylamino}-2-(4-fluorophenyl)acetic acid is ongoing, with several preclinical studies assessing its efficacy and safety profiles. Initial results have shown promising activity against various disease models, including cancer cell lines and inflammatory conditions. These findings warrant further investigation into its potential as a lead compound for drug development.

In conclusion, (2S)-2-{(benzyloxy)carbonylamino}-2-(4-fluorophenyl)acetic acid (CAS No. 168158-39-2) represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activities. Its potential applications in protease inhibition and other therapeutic areas make it a compound of great interest for researchers and pharmaceutical companies alike. As further studies continue to uncover its benefits, this molecule is poised to play a crucial role in the development of next-generation therapeutic agents.

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.